4-(acetamidomethyl)-N-(2-ethoxypyridin-3-yl)piperidine-1-carboxamide

• IUPAC Name: 4-(acetamidomethyl)-N-(2-ethoxypyridin-3-yl)piperidine-1-carboxamide
• InChI: InChI=1S/C16H24N4O3/c1-3-23-15-14(5-4-8-17-15)19-16(22)20-9-6-13(7-10-20)11-18-12(2)21/h4-5,8,13H,3,6-7,9-11H2,1-2H3,(H,18,21)(H,19,22)
• InChI Key: CTRPKCAKYOZIFO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC=N1)NC(=O)N2CCC(CC2)CNC(=O)C
• Molecular Formula: C16H24N4O3
• Molecular Weight: 320.39 g/mol

Description

4-(acetamidomethyl)-N-(2-ethoxypyridin-3-yl)piperidine-1-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential in the field of medicinal chemistry. This compound is a piperidine derivative that has shown promising results in various studies related to drug discovery and development.

Mechanism of Action

The mechanism of action of 4-(acetamidomethyl)-N-(2-ethoxypyridin-3-yl)piperidine-1-carboxamide is not fully understood. However, studies have suggested that this compound may act by inhibiting certain enzymes or proteins that are involved in disease progression.
Biochemical and Physiological Effects
Studies have shown that this compound has various biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(acetamidomethyl)-N-(2-ethoxypyridin-3-yl)piperidine-1-carboxamide in lab experiments include its high potency and selectivity. However, the limitations of this compound include its low solubility and stability, which may affect its effectiveness in certain experiments.

Future Directions

There are various future directions for the use of 4-(acetamidomethyl)-N-(2-ethoxypyridin-3-yl)piperidine-1-carboxamide in scientific research. These include further studies to understand its mechanism of action, optimization of its synthesis method to improve its solubility and stability, and clinical trials to evaluate its potential as a therapeutic agent in the treatment of various diseases.
In conclusion, this compound is a promising compound that has shown potential in various scientific research applications. Further studies are needed to fully understand its mechanism of action and optimize its synthesis method for use in lab experiments and clinical trials.

Synthesis Methods

The synthesis of 4-(acetamidomethyl)-N-(2-ethoxypyridin-3-yl)piperidine-1-carboxamide involves the reaction of 1-(2-ethoxypyridin-3-yl)piperidine-4-carboxylic acid with acetic anhydride and sodium acetate. The reaction is carried out under reflux conditions in the presence of a catalyst. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

The potential applications of 4-(acetamidomethyl)-N-(2-ethoxypyridin-3-yl)piperidine-1-carboxamide in scientific research are vast. Studies have shown that this compound has the potential to act as a therapeutic agent in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.